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Compound of Interest

Compound Name: AP14145 hydrochloride
Cat. No.: B10825825
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the proper disposal of
AP14145 hydrochloride, a KCa2 channel negative allosteric modulator. While the Safety Data
Sheet (SDS) for AP14145 hydrochloride indicates it is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is paramount to minimize any
potential risks.[1]

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate
personal protective equipment. This ensures minimal exposure and safe handling of the
compound.
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Protective Equipment Specification

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).
Body Protection Laboratory coat.

) ) Not required under normal conditions of use
Respiratory Protection ) o
with adequate ventilation.

Always handle AP14145 hydrochloride in a well-ventilated area, preferably within a fume
hood, to avoid inhalation of any dust or aerosols.[1] Avoid contact with skin and eyes.[1][2]

Disposal Procedure for Unused AP14145
Hydrochloride

The primary method for the disposal of AP14145 hydrochloride is to follow all applicable
country, federal, state, and local regulations.[1] It is crucial to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Identification and Segregation

¢ Solid Waste: Place unadulterated, solid AP14145 hydrochloride into a clearly labeled,
sealed container designated for chemical waste.

o Solution Waste: If AP14145 hydrochloride is in a solvent, it must be collected in a separate,
sealed, and clearly labeled waste container. Do not mix with other incompatible waste
streams.

Step 2: Labeling
o Clearly label the waste container with the full chemical name: "AP14145 hydrochloride".
 Indicate the approximate quantity of the waste.

« Include any solvent information if it is a solution.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://file.medchemexpress.eu/batch_PDF/HY-120355A/AP14145-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-120355A/AP14145-hydrochloride-SDS-MedChemExpress.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1089_GB.pdf
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://file.medchemexpress.eu/batch_PDF/HY-120355A/AP14145-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/product/b10825825/docs?utm_src=pdf-body#safe-disposal-of-ap14145-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Attach any other institutional-specific hazard labels as required.

Step 3: Storage

» Store the sealed waste container in a designated, secure chemical waste storage area.
e This area should be cool, well-ventilated, and away from incompatible materials.[1]
Step 4: Arrange for Pickup

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for the pickup and proper disposal of the waste.

Accidental Spill Cleanup and Disposal
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
Step 1: Evacuate and Secure the Area

« If the spill is large or in a poorly ventilated area, evacuate personnel from the immediate
vicinity.[1]

e Ensure the area is well-ventilated.[1]

Step 2: Don Appropriate PPE

o Wear the personal protective equipment listed in the table above.
Step 3: Contain and Absorb the Spill

 For liquid spills, cover with an inert, absorbent material such as vermiculite, dry sand, or
earth.[1]

o For solid spills, carefully sweep or scoop the material to avoid creating dust.
Step 4: Collect and Dispose of Contaminated Material

o Place the absorbed material and any contaminated cleaning supplies into a sealed, labeled
container for chemical waste.[1]
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» Decontaminate the spill area with a suitable solvent, such as alcohol, and collect the
decontamination materials for disposal.[1]

Step 5: Final Disposal

o Dispose of the sealed container of spill cleanup waste in accordance with your institution's
chemical waste procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of AP14145 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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